Cas no 1805204-83-4 (5-(Difluoromethyl)-2-hydroxy-4-methylpyridine-3-sulfonamide)

• Product Name: 5-(Difluoromethyl)-2-hydroxy-4-methylpyridine-3-sulfonamide
• CAS No: 1805204-83-4
• MF: C₇H₈F₂N₂O₃S
• MW: 238.211827278137
• CID: 4805313
• Update Time: 2025-10-31

5-(Difluoromethyl)-2-hydroxy-4-methylpyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-2-hydroxy-4-methylpyridine-3-sulfonamide

• Inchi： 1S/C7H8F2N2O3S/c1-3-4(6(8)9)2-11-7(12)5(3)15(10,13)14/h2,6H,1H3,(H,11,12)(H2,10,13,14)
• InChI Key： UKAUTHXIEFVCTD-UHFFFAOYSA-N
• SMILES： S(C1C(NC=C(C(F)F)C=1C)=O)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 459
• XLogP3: -0.4
• Topological Polar Surface Area: 97.6

Additional information on 5-(Difluoromethyl)-2-hydroxy-4-methylpyridine-3-sulfonamide

Introduction to 5-(Difluoromethyl)-2-hydroxy-4-methylpyridine-3-sulfonamide (CAS No. 1805204-83-4)

5-(Difluoromethyl)-2-hydroxy-4-methylpyridine-3-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its Chemical Abstracts Service (CAS) number 1805204-83-4, represents a class of heterocyclic sulfonamides with a pyridine core, which are widely explored for their potential biological activities. The structural features of this molecule, including the presence of a difluoromethyl group, a hydroxy moiety, and a methyl substituent on the pyridine ring, contribute to its unique chemical properties and biological relevance.

The difluoromethyl group is particularly noteworthy in medicinal chemistry due to its ability to enhance metabolic stability and binding affinity. This substitution pattern is frequently employed in drug design to improve pharmacokinetic profiles, as demonstrated in numerous preclinical and clinical studies. The hydroxy group introduces polarity and hydrogen bonding capabilities, which can influence solubility and interactions with biological targets. Meanwhile, the methyl group at the 4-position of the pyridine ring further modulates electronic distribution and steric hindrance, contributing to the compound's overall activity spectrum.

In recent years, sulfonamides have been extensively studied for their broad-spectrum biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The pyridine-based sulfonamides are of particular interest because they can serve as scaffolds for developing novel therapeutic agents. The specific arrangement of functional groups in 5-(Difluoromethyl)-2-hydroxy-4-methylpyridine-3-sulfonamide suggests potential applications in modulating enzyme inhibition and receptor binding. For instance, modifications at the 3-sulfonamide position can alter hydrophilicity and charge distribution, which is critical for target specificity.

Recent advancements in computational chemistry have enabled the rapid screening of such compounds for their biological potential. Virtual screening techniques combined with molecular docking studies have identified several derivatives of this scaffold as promising candidates for further development. These studies often highlight the importance of fine-tuning substituents like the difluoromethyl, hydroxy, and methyl groups to optimize activity against specific targets. The integration of machine learning models has further accelerated this process by predicting binding affinities and pharmacokinetic properties with high accuracy.

Experimental validation of these computational predictions has been crucial in advancing drug discovery pipelines. In vitro assays have been conducted to evaluate the interactions of 5-(Difluoromethyl)-2-hydroxy-4-methylpyridine-3-sulfonamide with various enzymes and receptors. Notably, preliminary data suggest that this compound exhibits inhibitory activity against certain kinases and transcription factors, which are implicated in diseases such as cancer and inflammatory disorders. The presence of multiple functional groups allows for selective modulation of these pathways without significant off-target effects.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the pyridine core efficiently. The introduction of the difluoromethyl, hydroxy, and methyl groups is achieved through carefully selected reagents and catalysts that minimize side reactions. Purification techniques such as column chromatography and recrystallization are then used to isolate the desired product in its crystalline form.

The pharmacological profile of 5-(Difluoromethyl)-2-hydroxy-4-methylpyridine-3-sulfonamide is being actively investigated in preclinical models to assess its therapeutic potential. Animal studies have provided insights into its safety profile and efficacy in treating conditions such as inflammation and tumor growth. The compound's ability to cross cell membranes due to its cationic nature at physiological pH makes it an attractive candidate for systemic delivery. Additionally, its stability under various storage conditions enhances its suitability for industrial-scale production.

Regulatory considerations play a critical role in advancing such compounds toward clinical use. Compliance with Good Manufacturing Practices (GMP) ensures that the synthesized material meets stringent quality standards before being tested in humans. Preclinical data must be thoroughly documented to support applications for Investigational New Drug (IND) filings with regulatory agencies worldwide. Collaborations between academic institutions and pharmaceutical companies are often necessary to navigate these complex regulatory landscapes efficiently.

The future directions for research on this compound include exploring novel synthetic routes that improve scalability while maintaining high enantiopurity if chirality is relevant for biological activity. Additionally, investigating its mechanism of action at a molecular level will provide deeper insights into its therapeutic effects. Combination therapies involving this sulfonamide may also be explored to enhance efficacy or reduce resistance development during treatment regimens.

In conclusion,5-(Difluoromethyl)-2-hydroxy-4-methylpyridine-3-sulfonamide (CAS No. 1805204-83-4) stands out as a promising candidate in pharmaceutical research due to its unique structural features and demonstrated biological activities. Ongoing studies continue to uncover new applications for this scaffold while refining synthetic methodologies for optimized production. As drug discovery efforts progress toward more targeted therapies,this compound represents an exciting opportunity for further exploration within medicinal chemistry.